Cas no 656825-90-0 (1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- is a specialized heterocyclic compound featuring a pyrazole core with a methanethiol substituent at the 4-position. Its structure is further modified by a difluoromethoxy group at the 5-position and a trifluoromethyl group at the 3-position, enhancing its electronic and steric properties. The presence of fluorine atoms contributes to increased metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The thiol functionality offers reactivity for further derivatization, enabling its use as a versatile intermediate in the synthesis of biologically active molecules. This compound is particularly useful in the development of pharmaceuticals and crop protection agents due to its unique structural features.

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- structure

656825-90-0 structure

Product Name:1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-

CAS No:656825-90-0

MF:C₇H₇F₅N₂OS

MW:262.20029759407

MDL:MFCD29066178

CID:1695059

PubChem ID:23075696

Update Time:2025-06-15

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
- MFCD29066178
- (5-difluoromethoxy-1-methyl-3-trifluoromethyl-1H-pyrazole-4-yl)-methanethiol
- SCHEMBL5388686
- 656825-90-0
- 5-(Difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-methanethiol
- [5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanethiol
- MDL： MFCD29066178
- Inchi： 1S/C7H7F5N2OS/c1-14-5(15-6(8)9)3(2-16)4(13-14)7(10,11)12/h6,16H,2H2,1H3
- InChI Key： GWPLIEAQIAPXBY-UHFFFAOYSA-N
- SMILES： SCC1C(C(F)(F)F)=NN(C)C=1OC(F)F

Computed Properties

Exact Mass: 262.02001
Monoisotopic Mass: 262.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28A^2
XLogP3: 2.5

Experimental Properties

PSA: 27.05

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB275298-1 g	5-(Difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-methanethiol; .	656825-90-0		1 g	€690.00	2023-07-20
abcr	AB275298-1g	5-(Difluoromethoxy)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-methanethiol; .	656825-90-0		1g	€690.00	2025-04-17

1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- (CAS: 656825-90-0)

The compound 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- (CAS: 656825-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the difluoromethoxy and trifluoromethyl groups, contribute to its enhanced metabolic stability and binding affinity to target proteins. Researchers have successfully employed this compound in the development of enzyme inhibitors, particularly those targeting inflammatory and oncogenic pathways.

One of the most notable advancements is the application of 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in cancer progression. The compound's ability to form stable covalent bonds with cysteine residues in the active site of kinases was identified as a key mechanism of action.

In addition to its therapeutic potential, recent research has also explored the compound's utility in chemical biology probes. Its thiol group allows for selective conjugation with various biomolecules, making it a valuable tool for studying protein-ligand interactions and cellular signaling pathways. Several research groups have utilized this property to develop fluorescent and affinity-based probes for target identification and validation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are focused on structural modifications to improve its selectivity and bioavailability. The latest computational studies using molecular docking and dynamics simulations have provided valuable insights into structure-activity relationships, guiding the design of next-generation derivatives.

In conclusion, 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- (CAS: 656825-90-0) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable asset in the development of novel therapeutic agents. Future studies should focus on translational research to bridge the gap between in vitro findings and clinical applications.